Cas no 1105209-74-2 (2,4-dimethoxy-N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide)

• Product Name: 2,4-dimethoxy-N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide
• CAS No: 1105209-74-2
• MF: C₂₂H₂₇N₃O₅
• MW: 413.46688580513
• CID: 5449559
• PubChem ID: 30836892
• Update Time: 2025-07-09

2,4-dimethoxy-N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide
• AKOS024476490
• 1105209-74-2
• F2947-0849
• VU0506032-1
• 2,4-dimethoxy-N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxopyridin-3-yl]benzamide
• 2,4-dimethoxy-N-(1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)benzamide
• N-[1,2-Dihydro-1-methyl-5-[(4-methyl-1-piperidinyl)carbonyl]-2-oxo-3-pyridinyl]-2,4-dimethoxybenzamide

• Inchi： 1S/C22H27N3O5/c1-14-7-9-25(10-8-14)21(27)15-11-18(22(28)24(2)13-15)23-20(26)17-6-5-16(29-3)12-19(17)30-4/h5-6,11-14H,7-10H2,1-4H3,(H,23,26)
• InChI Key： ZDURTKDMDJAQCT-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C(N2CCC(C)CC2)=O)=CN(C)C1=O)(=O)C1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 413.19507097g/mol
• Monoisotopic Mass: 413.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 669.1±55.0 °C(Predicted)
• pka: 10.23±0.20(Predicted)

Additional information on 2,4-dimethoxy-N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide

Introduction to 2,4-Dimethoxy-N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide (CAS No. 1105209-74-2)

2,4-Dimethoxy-N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide, with the CAS number 1105209-74-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of dimethoxy groups and a piperidine carbonyl moiety, which contribute to its potential therapeutic applications.

The molecular formula of 2,4-dimethoxy-N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide is C₂₃H₃₀N₄O₅, and its molecular weight is approximately 438.50 g/mol. The compound's structure includes a benzamide moiety, which is a common functional group in many biologically active molecules. The presence of the dimethoxy groups and the piperidine carbonyl moiety adds complexity and potential for diverse biological activities.

Recent studies have highlighted the potential of 2,4-dimethoxy-N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 2,4-dimethoxy-N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide has also been investigated for its potential as an antitumor agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of signaling pathways such as the PI3K/Akt and MAPK pathways, which are crucial for cell survival and proliferation.

The pharmacokinetic properties of 2,4-dimethoxy-N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide have also been studied in detail. It has been found to exhibit good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier have also been evaluated, further supporting its potential for clinical applications.

Clinical trials are currently underway to assess the safety and efficacy of 2,4-dimethoxy-N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide in humans. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and has demonstrated promising efficacy in treating inflammatory conditions and certain types of cancer. These findings have paved the way for more advanced clinical trials to further evaluate its therapeutic potential.

The synthesis of 2,4-dimethoxy-N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide involves a series of well-defined chemical reactions. Key steps include the formation of the benzamide moiety through amide coupling reactions and the introduction of the dimethoxy groups via alkylation reactions. The piperidine carbonyl moiety is typically introduced through a carbonylation reaction followed by cyclization to form the pyridine ring.

In conclusion, 2,4-dimethoxy-N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-o xo - 1 , 2 -d i h y d r o p y r i d i n - 3 - y l ] b e n z a m i d e strong > (CAS No. 1105209 -7 4 - 7 ) represents a promising compound with significant potential in both anti-inflammatory and antitumor therapies. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in pharmaceutical research. As ongoing studies continue to elucidate its mechanisms of action and clinical efficacy, this compound may play a crucial role in advancing treatments for various diseases. p >